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Compound of Interest

Compound Name: 6-ROX

Cat. No.: B559604

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Introduction: 6-ROX (6-Carboxy-X-rhodamine) is a highly versatile and photostable fluorescent
dye belonging to the rhodamine family. Renowned for its bright red fluorescence, 6-ROX has
become an indispensable tool in a multitude of life science applications, ranging from nucleic
acid analysis to cellular imaging.[1] Its favorable photophysical properties, including a high
fluorescence quantum yield and resistance to photobleaching, make it a robust reporter
molecule in sensitive assays.[1] This technical guide provides a detailed overview of 6-ROX, its
properties, and its primary applications, with a focus on quantitative data, experimental
protocols, and visual workflows to support researchers in leveraging this powerful fluorophore.

Core Properties and Quantitative Data

The utility of a fluorescent dye is defined by its photophysical and chemical properties. 6-ROX
exhibits excellent spectral characteristics in the red region of the visible spectrum, minimizing
interference from autofluorescence in biological samples.[1] Key quantitative data for 6-ROX
are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
Chemical Name 6-Carboxy-X-rhodamine [2]

CAS Number 194785-18-7 [2]

Molecular Formula C33H30N20s5 [3]

Molecular Weight 534.60 g/mol [3]

Excitation Maximum (Aex) ~575 - 585 nm [31[4]
Emission Maximum (Aem) ~601 - 612 nm [4]

Molar Extinction Coefficient (g) >95,000 M~icm1t [5]

Fluorescence Quantum Yield

0.91-0.92 [1]
(®)

Key Applications and Experimental Protocols

The robust nature of 6-ROX has led to its widespread adoption in several key molecular
biology techniques. Its primary applications include its use as a passive reference dye in
guantitative real-time PCR (gPCR) and as a fluorescent label for biomolecules.

Passive Reference Dye in Quantitative PCR (qPCR)

In gPCR, minute variations in reaction volume, instrument optics, or sample composition can
lead to significant well-to-well differences in fluorescence intensity, thereby affecting the
accuracy of quantification. 6-ROX is employed as a passive reference dye to normalize these
non-PCR-related fluctuations.[6][7] The fluorescence of 6-ROX remains constant throughout
the PCR reaction, providing a stable baseline to which the reporter dye signal can be
normalized.[7]

The following diagram illustrates the workflow of using 6-ROX for normalization in a qPCR
experiment.
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Workflow for using 6-ROX as a passive reference dye in gPCR.

This protocol provides a general guideline for incorporating 6-ROX into a gPCR experiment.
The optimal concentration of 6-ROX may vary depending on the specific g°PCR instrument
("high ROX" vs. "low ROX" instruments) and should be determined according to the
manufacturer's recommendations.

o Prepare the gPCR Master Mix: Assemble the qPCR reaction mixture containing DNA
polymerase, dNTPs, forward and reverse primers, and the fluorescent probe (e.g., a
TagMan® probe).

* Add 6-ROX Reference Dye: Dilute the 6-ROX stock solution to the final desired
concentration in the master mix. Common final concentrations are 50 nM for "low ROX"
instruments and 500 nM for "high ROX" instruments.

e Add Template: Add the DNA or cDNA template to the master mix.

o Perform gPCR: Run the gPCR reaction on a real-time PCR instrument capable of detecting
the fluorescence of both the reporter dye and 6-ROX.

o Data Analysis: The instrument software will automatically normalize the reporter dye's
fluorescence signal by dividing it by the 6-ROX fluorescence signal at each cycle. This
normalized signal is then used for quantification.

Fluorescent Labeling of Biomolecules

6-ROX is frequently used to label proteins, peptides, and oligonucleotides for various
downstream applications, including fluorescence microscopy, flow cytometry, and
immunoassays. The most common reactive form of 6-ROX for this purpose is its N-
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hydroxysuccinimide (NHS) ester derivative (6-ROX, SE), which readily reacts with primary

amines on the target biomolecule to form a stable amide bond.[5]

This protocol outlines a general procedure for labeling proteins with 6-ROX NHS ester.

Materials:

6-ROX NHS Ester

Protein to be labeled (in an amine-free buffer, e.g., PBS)

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

Prepare 6-ROX Stock Solution: Dissolve the 6-ROX NHS ester in anhydrous DMSO to a
concentration of 10 mg/mL. This solution should be prepared fresh and protected from light.

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-
10 mg/mL.

Labeling Reaction: Add the 6-ROX stock solution to the protein solution at a molar ratio of 5-
10 moles of dye per mole of protein. The optimal ratio may need to be determined
empirically.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from
light, with gentle stirring.

Purification: Separate the labeled protein from unreacted dye using a suitable purification
method, such as a gel filtration column or dialysis.

Storage: Store the purified, labeled protein at 4°C for short-term storage or at -20°C for long-
term storage, protected from light.
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6-ROX as a Fluorescent Probe for Cyclooxygenase-2
(COX-2)

Recent studies have highlighted a novel application of 6-ROX as a selective fluorescent probe
for the enzyme cyclooxygenase-2 (COX-2).[2] COX-2 is an important enzyme in the
inflammatory pathway, and its expression is often upregulated in cancerous tissues.[2] 6-ROX

has been shown to bind to the active site of COX-2, enabling the visualization of cells and

tissues with high COX-2 expression.[2]

The following diagram illustrates the logical relationship of 6-ROX as a probe for COX-2.
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Logical diagram of 6-ROX as a fluorescent probe for COX-2.

Conclusion

6-ROX is a powerful and versatile fluorescent dye with significant utility in molecular biology
and biomedical research. Its primary role as a passive reference dye in gPCR ensures the
accuracy and reproducibility of gene expression analysis. Furthermore, its application as a
fluorescent label for biomolecules and as a selective probe for COX-2 opens up a wide range
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of possibilities for cellular imaging and diagnostics. This technical guide provides the
foundational knowledge and practical protocols to effectively utilize 6-ROX in your research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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